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Compound of Interest

Compound Name:
4-Chloro-2-methyl-3-

nitrobenzotrifluoride

Cat. No.: B12083901

Get Quote

Chemical Intelligence & Identity Verification
Crucial Advisory: This compound is subject to frequent regioisomer confusion in commercial

catalogs. The nitration of the parent scaffold naturally favors the 5-nitro isomer due to steric

effects. You must rigorously verify the position of the nitro group (Position 3 vs. Position 5)

before procurement.

Molecular Specification
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Attribute Detail

Chemical Name 4-Chloro-2-methyl-3-nitrobenzotrifluoride

Synonyms
4-Chloro-2-methyl-3-nitro-α,α,α-trifluorotoluene;

3-Nitro-4-chloro-2-methylbenzotrifluoride

CAS Number (Specific)
1408279-20-8 (High Confidence for 3-nitro

isomer)

CAS Number (Ambiguous)
18018-35-4 (Often refers to the 5-nitro isomer or

generic mix)

Molecular Formula C₈H₅ClF₃NO₂

Molecular Weight 239.58 g/mol

SMILES CC1=C(C(=C(C=C1C(F)(F)F)Cl)[O-])

Structural Diagnostic:

Position 1: Trifluoromethyl (-CF3)[1]

Position 2: Methyl (-CH3)[2][3]

Position 3: Nitro (-NO2) — The Critical Locus

Position 4: Chloro (-Cl)[2][4]

Global Supplier Landscape
The market for this specific isomer is divided into Specialized Fluorine Chemistry Houses (Tier

1) and Custom Synthesis Providers (Tier 2). General catalog suppliers often mislabel the 5-

nitro isomer as the 3-nitro variant.

Tier 1: Verified Catalog Suppliers (Research Scale)
These suppliers explicitly list the specific 3-nitro isomer with distinct CAS numbers.
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Supplier Location Catalog / SKU Relevance

SynQuest Labs USA (FL) 4854-7-12

Primary Choice.

Specializes in

fluorinated building

blocks. Explicitly lists

CAS 1408279-20-8.

Arctom Scientific USA AAB-AA01W9F2

Distributor for

specialized organics.

Good for mg to g

scale.

Aromsyn China 18018-35-4*

Caution: Verify isomer.

They list "3-nitro" but

use the ambiguous

CAS. Request H-NMR

before purchase.

Tier 2: Custom Synthesis & Bulk Manufacturing
For scale-up (>100g), the 3-nitro isomer typically requires custom separation from the major 5-

nitro byproduct.

Watson International: Capable of custom nitration and fractional crystallization.

Oakwood Chemical: Often carries related fluorinated aromatics; inquire for custom sourcing.

Apollo Scientific (UK): Strong in fluorinated intermediates; likely to source via custom

synthesis networks.

Technical Validation: The "Self-Validating" Protocol
Do not rely solely on the Certificate of Analysis (CoA) provided by the supplier. The steric

congestion at Position 3 makes this compound thermodynamically less favored than the 5-nitro

isomer, increasing the risk of receiving the wrong isomer.

The "Isomer Trap" Mechanism
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The synthesis involves nitrating 4-chloro-2-methylbenzotrifluoride.

Directing Effects: -CH3 (o/p), -Cl (o/p), -CF3 (m). All direct to positions 3 and 5.

Steric Hindrance: Position 3 is sandwiched between -CH3 and -Cl. Position 5 is open.

Result: The 5-nitro isomer is the major product. The 3-nitro isomer is the minor product.

QC Checklist for Incoming Goods
¹H-NMR Analysis (Mandatory):

3-Nitro Isomer (Target): Look for two aromatic protons that are ortho to each other

(Positions 5 and 6). Expect a doublet with a coupling constant J ≈ 8.0–8.5 Hz.

5-Nitro Isomer (Impurity): The protons at Position 3 and 6 are para to each other. Expect

singlets or very small meta-coupling (J ≈ 1–2 Hz).

¹⁹F-NMR:

The chemical shift of the -CF3 group will differ slightly between isomers due to the

proximity of the nitro group.

GC-MS:

Ensure single peak purity >97%. Isomers may co-elute on standard columns; use a polar

column if possible.

Sourcing & Validation Workflow
The following diagram illustrates the decision logic for procuring this "difficult" isomer, ensuring

you do not waste time on the wrong chemical.
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Requirement: 
4-Chloro-2-methyl-3-nitrobenzotrifluoride

Search CAS 1408279-20-8 
(Specific for 3-Nitro)

Check Tier 1: 
SynQuest, Arctom

Supplier Found?

Check Tier 2: 
Custom Synthesis (Aromsyn, Watson)

Request Batch Data: 
1H-NMR & GC Purity

No

Yes

Analyze NMR Coupling (J-value)

Doublet (J ~8Hz) 
(Protons at 5,6)

Observed

Singlet/Meta-coupling 
(Protons at 3,6)

Observed

VALIDATED: 
3-Nitro Isomer

REJECT: 
5-Nitro Isomer (Impurity)

Click to download full resolution via product page
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Figure 1: Strategic sourcing workflow emphasizing the critical NMR validation step to

distinguish the target 3-nitro isomer from the common 5-nitro impurity.

Synthesis & Handling (Backup Strategy)
If commercial sourcing fails, the compound can be synthesized via nitration, though yield will be

low due to regioselectivity.

Synthetic Pathway[1][10][12]
Starting Material: 4-Chloro-2-methylbenzotrifluoride (CAS 18018-35-4 parent or similar).

Reagents: Mixed acid (HNO₃/H₂SO₄) or Nitronium tetrafluoroborate (NO₂BF₄).

Reaction: Electrophilic Aromatic Substitution.[5]

Purification: The 3-nitro isomer is the minor product. It requires careful column

chromatography or fractional crystallization to separate from the 5-nitro major product.

Handling & Safety[13]
Hazards:

Energetic: Nitro compounds on fluorinated rings can be shock-sensitive if distilled to

dryness.

Toxicity: Likely skin sensitizer and irritant.[6] Use standard PPE (Nitrile gloves, fume

hood).

Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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